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Compound of Interest

Compound Name: Methylene blue hydrate

Cat. No.: B1255477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and practical applications of

methylene blue hydrate as a redox indicator in chemical analysis. Methylene blue's distinct

color change upon reversible oxidation-reduction makes it a versatile tool for determining the

endpoint of titrations and for other quantitative analytical procedures.

Core Principles
Methylene blue hydrate is a heterocyclic aromatic compound that functions as a potent redox

indicator. Its utility stems from its ability to exist in two distinct forms: an oxidized state and a

reduced state, each with a unique color. In an oxidizing environment, methylene blue is a

vibrant blue, while in a reducing environment, it is converted to its colorless form, known as

leuco-methylene blue.[1] This transformation is reversible, allowing for clear and precise

endpoint determination in redox titrations.

The standard electrode potential (E°) of the methylene blue/leuco-methylene blue redox couple

is +0.01 volts versus the standard hydrogen electrode (SHE). This potential dictates the

conditions under which the color change will occur, making it suitable for a variety of titrimetric

analyses.
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The following table summarizes the key quantitative properties of methylene blue hydrate
relevant to its function as a redox indicator.

Property Value Notes

Chemical Formula C₁₆H₁₈ClN₃S · xH₂O
Typically available as a

trihydrate.

Molar Mass 319.85 g/mol (anhydrous)

Standard Redox Potential (E°) +0.01 V
vs. Standard Hydrogen

Electrode (SHE)

λmax (Oxidized Form) ~664-668 nm
Wavelength of maximum

absorbance

Molar Absorptivity (ε) at λmax
Approximately 81,600 L mol⁻¹

cm⁻¹
In aqueous solution

Appearance (Oxidized Form) Dark green crystalline powder Forms a blue solution in water

Appearance (Reduced Form) Colorless
Known as leuco-methylene

blue

Mechanism of Action: The Redox Transition
The functionality of methylene blue as a redox indicator is centered on its reversible reduction

and oxidation. The oxidized form of methylene blue is a cation with an extensive conjugated

system, which is responsible for its deep blue color. Upon accepting electrons from a reducing

agent, this conjugated system is disrupted, leading to the formation of the colorless leuco-

methylene blue. This process is illustrated in the signaling pathway below.
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Methylene Blue (Oxidized)
Blue

Leuco-methylene Blue (Reduced)
Colorless

+ 2e⁻ + H⁺ (Reduction)

- 2e⁻ - H⁺ (Oxidation)

Preparation

Titration

Analysis

Pipette ascorbic acid solution
 into Erlenmeyer flask

Add metaphosphoric acid
 solution

Add a few drops of
 methylene blue indicator

Titrate with standardized
 DCPIP solution from burette

Endpoint: Solution turns
 from colorless to blue

Record the volume of
 DCPIP solution used

Calculate the concentration
 of ascorbic acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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